3-(1-azocanylmethyl)-1-(2-fluorobenzyl)-3-hydroxy-2-piperidinone
Overview
Description
3-(1-azocanylmethyl)-1-(2-fluorobenzyl)-3-hydroxy-2-piperidinone, also known as AF-1, is a synthetic compound that has been the subject of scientific research due to its potential therapeutic applications. AF-1 is a piperidinone derivative that has been developed as a novel drug candidate for the treatment of various diseases.
Mechanism of Action
The mechanism of action of 3-(1-azocanylmethyl)-1-(2-fluorobenzyl)-3-hydroxy-2-piperidinone is not fully understood. However, it has been suggested that 3-(1-azocanylmethyl)-1-(2-fluorobenzyl)-3-hydroxy-2-piperidinone may act as a dopamine receptor agonist, which may contribute to its potential therapeutic effects in Parkinson's disease. 3-(1-azocanylmethyl)-1-(2-fluorobenzyl)-3-hydroxy-2-piperidinone has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which may contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects:
3-(1-azocanylmethyl)-1-(2-fluorobenzyl)-3-hydroxy-2-piperidinone has been shown to have anti-inflammatory, analgesic, and antipyretic effects in animal models. 3-(1-azocanylmethyl)-1-(2-fluorobenzyl)-3-hydroxy-2-piperidinone has also been studied for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and depression. However, the biochemical and physiological effects of 3-(1-azocanylmethyl)-1-(2-fluorobenzyl)-3-hydroxy-2-piperidinone in humans are not yet fully understood.
Advantages and Limitations for Lab Experiments
One of the advantages of 3-(1-azocanylmethyl)-1-(2-fluorobenzyl)-3-hydroxy-2-piperidinone is its potential therapeutic applications in the treatment of various diseases. However, there are also limitations to using 3-(1-azocanylmethyl)-1-(2-fluorobenzyl)-3-hydroxy-2-piperidinone in lab experiments. For example, the mechanism of action of 3-(1-azocanylmethyl)-1-(2-fluorobenzyl)-3-hydroxy-2-piperidinone is not fully understood, and its safety and efficacy in humans have not been established.
Future Directions
There are several future directions for the research on 3-(1-azocanylmethyl)-1-(2-fluorobenzyl)-3-hydroxy-2-piperidinone. One direction is to further investigate its mechanism of action and its potential therapeutic applications in the treatment of various diseases. Another direction is to study the safety and efficacy of 3-(1-azocanylmethyl)-1-(2-fluorobenzyl)-3-hydroxy-2-piperidinone in humans, which may lead to the development of new drugs for the treatment of Parkinson's disease, Alzheimer's disease, and depression. Additionally, the synthesis of new analogs of 3-(1-azocanylmethyl)-1-(2-fluorobenzyl)-3-hydroxy-2-piperidinone may lead to the discovery of more potent and selective compounds with improved therapeutic properties.
Synthesis Methods
3-(1-azocanylmethyl)-1-(2-fluorobenzyl)-3-hydroxy-2-piperidinone is synthesized through a multi-step process that involves the reaction of 2-fluorobenzaldehyde with 1-azacyclohexane-1-carboxylic acid, followed by the reduction of the resulting imine with sodium borohydride. The final step involves the oxidation of the resulting secondary amine with potassium permanganate to yield 3-(1-azocanylmethyl)-1-(2-fluorobenzyl)-3-hydroxy-2-piperidinone.
Scientific Research Applications
3-(1-azocanylmethyl)-1-(2-fluorobenzyl)-3-hydroxy-2-piperidinone has been the subject of scientific research due to its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and antipyretic effects in animal models. 3-(1-azocanylmethyl)-1-(2-fluorobenzyl)-3-hydroxy-2-piperidinone has also been studied for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and depression.
properties
IUPAC Name |
3-(azocan-1-ylmethyl)-1-[(2-fluorophenyl)methyl]-3-hydroxypiperidin-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H29FN2O2/c21-18-10-5-4-9-17(18)15-23-14-8-11-20(25,19(23)24)16-22-12-6-2-1-3-7-13-22/h4-5,9-10,25H,1-3,6-8,11-16H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TVPXLUFEBQEJNY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CCC1)CC2(CCCN(C2=O)CC3=CC=CC=C3F)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H29FN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Azocan-1-ylmethyl)-1-[(2-fluorophenyl)methyl]-3-hydroxypiperidin-2-one | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-(3-chlorophenyl)-N-methyl-N-[(7-methyl-1H-benzimidazol-2-yl)methyl]imidazo[2,1-b][1,3]thiazole-3-carboxamide](/img/structure/B5974409.png)
![5,5-dimethyl-2-{[(2,2,6,6-tetramethyl-4-piperidinyl)amino]methylene}-1,3-cyclohexanedione](/img/structure/B5974420.png)
![N,N'-bis[2-(aminocarbonyl)phenyl]terephthalamide](/img/structure/B5974437.png)
![N-[5-(4,5-dimethoxy-2-nitrobenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]-4-methylbenzenesulfonamide](/img/structure/B5974450.png)
![9-methyl-3-(1-piperidinyl)-9,10-dihydropyrimido[4,5-c]isoquinoline-1,7(2H,8H)-dione](/img/structure/B5974464.png)
![4-[(4-chlorobenzyl)(methylsulfonyl)amino]-N-(5-chloro-2-methoxyphenyl)benzamide](/img/structure/B5974474.png)
![N-[2-(1-cyclohexen-1-yl)ethyl]-6-oxo-1,2-dihydro-6H-pyrrolo[3,2,1-ij]quinoline-5-carboxamide](/img/structure/B5974479.png)
![5-{[(dimethylamino)carbonyl]-NNO-azoxy}-2,2-dimethyl-5-nitro-1,3-dioxane](/img/structure/B5974499.png)
![6-({3-[(2-fluorophenoxy)methyl]-1-piperidinyl}carbonyl)-2-methyl-3(2H)-pyridazinone](/img/structure/B5974505.png)
![2-[(5-{4-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]phenyl}-4-ethyl-4H-1,2,4-triazol-3-yl)thio]-N-(4-ethoxyphenyl)acetamide](/img/structure/B5974509.png)
